2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole

• CAS No.: 13322-20-8
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-(5-methyl-2-phenyltriazol-4-yl)acetonitrile
• InChI: InChI=1S/C11H10N4/c1-9-11(7-8-12)14-15(13-9)10-5-3-2-4-6-10/h2-6H,7H2,1H3
• InChI Key: QFAKSCQMWPGHGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1CC#N)C2=CC=CC=C2

Description

2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.8 g of sodium cyanide was suspended in 30 ml of DMF, and 5.0 g of 4-chloromethyl-5-methyl-2-phenyl-1,2,3-triazol was added under cooling with ice. After stirring for 3 hours at room temperature, an aqueous solution of sodium hydroxide was added to the reaction solution to make it alkaline, and extracted with toluene. The organic phase was washed with water and a saturated salt solution, then dried over anhydrous sodium sulfate. After the solvent was distilled off, the deposited crystals were washed with hexane to obtain 4.3 g of the aimed compound.